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Abstract

Lithium triborate (LiB3Os or LBO) is a preeminent nonlinear optical (NLO) crystal, renowned
for its exceptional combination of a wide transparency range, high laser-induced damage
threshold, and advantageous chemical and mechanical properties. Discovered by researchers
at the Fujian Institute of Research on the Structure of Matter, Chinese Academy of Sciences,
LBO has become a critical component in a myriad of applications, particularly in frequency
conversion of high-power laser systems.[1][2][3] This technical guide provides an in-depth
exploration of the discovery, development, and fundamental properties of LBO. It details the
experimental protocols for its synthesis and characterization, presents its optical and nonlinear
optical characteristics in comprehensive tables, and illustrates key processes through detailed
diagrams.

Discovery and Development

Lithium triborate was discovered and developed by Professor Chen Chuangtian and his team
at the Fujian Institute of Research on the Structure of Matter, Chinese Academy of Sciences.[1]
[2][3] This discovery was a significant milestone in the field of nonlinear optics, providing a
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superior alternative to other NLO crystals in many applications. The development of LBO was
driven by the need for a robust material capable of efficiently generating harmonic frequencies
of high-power lasers, a requirement for various scientific and industrial applications.

Crystal Structure and Properties

LBO belongs to the orthorhombic crystal system with the space group Pna21 and point group
mm2.[2][4] Its crystal structure consists of a continuous network of B3O~ groups, with lithium
ions situated in the interstices.[5] This rigid structure contributes to its excellent mechanical and
thermal properties.

Physical and Chemical Properties

LBO is a colorless, hard, and non-hygroscopic crystalline solid, making it easy to handle and
operate in various environments.[1] Its high melting point and good thermal conductivity allow it
to withstand high average power from lasers. A summary of its key physical and chemical
properties is presented in Table 1.

Table 1: Physical and Chemical Properties of LBO
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Property Value

Chemical Formula LiB3Os

Molar Mass 119.37 g/mol

Crystal Structure Orthorhombic

Space Group Pna2.

Lattice Parameters a=8.4473 A, b =7.3788 A, ¢ = 5.1395 A[2][4]
Density 2.47 glcm3[2][4]

Melting Point 834 °C[1][4]

Mohs Hardness 6[2][4]

Thermal Conductivity 3.5 W/(m-K)[2][4]

ox =10.8 x 1073 /K, ay =-8.8 x 107> /K, 02 = 3.4

Thermal Expansion Coefficients
x 10-5 /K[2][4]

Hygroscopic Susceptibility Non-hygroscopic[1]

Optical and Nonlinear Optical Properties

LBO exhibits a wide transparency range from the deep ultraviolet to the near-infrared (160 nm
to 2600 nm), making it suitable for a broad spectrum of laser wavelengths.[6][7] A key feature
of LBO is its remarkably high laser-induced damage threshold, which is among the highest for
common NLO crystals.[1] Its nonlinear optical coefficients, while moderate, are sufficient for
efficient frequency conversion, especially when combined with its other favorable properties.
The optical and nonlinear optical properties are summarized in Table 2.

Table 2: Optical and Nonlinear Optical Properties of LBO
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Property

Value

Transparency Range

160 nm - 2600 nm[6][7]

Refractive Indices (at 1064 nm)

nx = 1.5656, ny = 1.5905, n2 = 1.6055[4]

Sellmeier Equations (A in um)

Nx2 = 2.454140 + 0.011249 / (\2 - 0.011350) -
0.014591)2 - 6.60x10-5A*n,2 = 2.539070 +
0.012711 / (A2 - 0.012523) - 0.018540A2 +
2.00x10~4\*n22 = 2.586179 + 0.013099 / (A2 -
0.011893) - 0.017968A2 - 2.26x10~“N\*[2][4]

Effective Nonlinear Coefficients (pm/V)

ds1 =1.15, d32 =-0.98, d33 = 0.05

Damage Threshold

>10 GW/cmz for 10 ns pulses at 1064 nm[4][7]

Angular Acceptance (1064 nm SHG)

AB = 2.8 mrad-cm([7]

Temperature Acceptance (1064 nm SHG)

AT = 1.5 °C-cm[7]

Experimental Protocols

Crystal Growth: Top-Seeded Solution Growth (TSSG) /

Flux Method

The high-temperature solution (flux) method, specifically the top-seeded solution growth

(TSSG) technique, is the primary method for growing large, high-quality LBO single crystals.

This is due to LBO's incongruent melting behavior.

Materials and Equipment:

Platinum crucible

High-purity raw materials: Li2O, B20s3 (or H3BOs and Li=COs as precursors)

Flux components: MoOs is a commonly used flux.

Crystal growth furnace with precise temperature control

Seed crystal of LBO with a specific orientation
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e Seed holder and pulling/rotation mechanism
Procedure:

o Raw Material Preparation: A mixture of Li2O and B20s in a specific molar ratio, along with the
MoO:s flux, is prepared. One patented method suggests a molar ratio of Li2M0oOa4 to H3BOs of
1:5-7, which is then sintered at 400-500 °C for 10 hours to form the growth material.

» Melting and Homogenization: The mixture is placed in a platinum crucible and heated in the
furnace to a temperature above the melting point of the solution (typically around 800-900
°C) to ensure complete dissolution and homogenization of the melt.

» Saturation Point Determination: The temperature is then slowly lowered to just above the
saturation point of the LBO in the flux.

e Seeding: A seed crystal is introduced into the melt.

o Crystal Growth: The temperature is slowly decreased at a controlled rate (e.g., 0.1-1 °C/day),
and the seed is rotated at a constant speed. This slow cooling induces crystallization of LBO
onto the seed.

e Crystal Pulling: The growing crystal is slowly pulled from the melt.

e Cooling: After the growth process is complete, the crystal is slowly cooled to room
temperature to avoid thermal shock and cracking.
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Workflow for LBO Crystal Growth via the TSSG/Flux Method.
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Characterization: Z-scan Technique for Nonlinear
Refractive Index Measurement

The Z-scan technique is a common method to determine the nonlinear refractive index (n2) and
nonlinear absorption coefficient () of optical materials.

Experimental Setup:

Laser source with a Gaussian beam profile

Focusing lens

Sample holder mounted on a translation stage

Aperture and photodetector

Procedure:

The laser beam is focused using a lens.

» The LBO crystal sample is mounted on a translation stage that moves it along the z-axis
through the focal point of the lens.

» A photodetector measures the transmitted power.

o Open-Aperture Z-scan: The aperture is removed, and the total transmitted power is
measured as the sample moves through the focus. This measurement is sensitive to
nonlinear absorption.

o Closed-Aperture Z-scan: An aperture is placed before the detector to measure only the
central part of the beam. As the sample moves, the beam either diverges or converges due
to the nonlinear refraction, leading to a change in the power passing through the aperture.
This measurement is sensitive to the nonlinear refractive index.

o By analyzing the resulting transmission curves, the values of nz and 3 can be determined.

Applications in Nonlinear Optics
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LBO is widely used for frequency conversion of high-power lasers due to its excellent
properties. The most common applications are second harmonic generation (SHG), third
harmonic generation (THG), and optical parametric oscillation/amplification (OPO/OPA).[6][7]

Second Harmonic Generation (SHG)

SHG, or frequency doubling, is a nonlinear process where two photons with the same
frequency are combined to generate a new photon with twice the energy, and therefore double
the frequency and half the wavelength. For example, SHG is used to convert the 1064 nm
output of a Nd:YAG laser to 532 nm (green light).[1]

Fundamental Wave LBO Crystal Second Harmonic Wave
(e.g., 1064 nm) (Phase Matched) (e.g., 532 nm)

Click to download full resolution via product page

Second Harmonic Generation (SHG) Process in an LBO Crystal.

Third Harmonic Generation (THG)

THG is a process where the fundamental wave and its second harmonic interact to produce a
third harmonic. For a 1064 nm Nd:YAG laser, THG results in a 355 nm (ultraviolet) beam. This
is typically achieved in a two-step process involving two LBO crystals.

LBO Crystal 1 | 20 Second Harmonic

5} (SHG) (532 nm)
Fundamental Wave LBO Crystal 2 3w Third Harmonic Wave
(1064 nm) ® (Sum Frequency Generation) (355 nm)

v
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Third Harmonic Generation (THG) Process using two LBO Crystals.

Phase Matching
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For efficient frequency conversion, the phase-matching condition must be satisfied, meaning
the fundamental and harmonic waves travel at the same phase velocity through the crystal.
LBO can achieve both critical and non-critical phase matching.

» Critical Phase Matching (Angle Tuning): The phase-matching condition is achieved by
adjusting the angle of the crystal with respect to the incident laser beam.

» Non-Critical Phase Matching (NCPM): The phase-matching is achieved by controlling the
temperature of the crystal. NCPM in LBO is highly advantageous as it offers a large angular
acceptance and eliminates the walk-off effect between the fundamental and harmonic
beams, leading to higher conversion efficiency and better beam quality.[1]

Conclusion

Lithium triborate has established itself as a cornerstone material in the field of nonlinear
optics. Its discovery and development have enabled significant advancements in laser
technology, particularly in the generation of visible and ultraviolet radiation from high-power
near-infrared lasers. The unique combination of a wide transparency range, high damage
threshold, and excellent physical and chemical stability makes LBO the material of choice for a
wide range of demanding applications. The continued refinement of crystal growth techniques
and a deeper understanding of its nonlinear optical properties will undoubtedly expand its utility
in future scientific and industrial endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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